4-Bromo-2-(difluoromethoxy)-5-(trifluoromethyl)aniline
Overview
Description
4-Bromo-2-(difluoromethoxy)-5-(trifluoromethyl)aniline, or 4-Br-2-DFMO-5-TFMA, is a synthetic organic compound that has recently become of interest to scientists due to its potential applications in various fields. It is a white crystalline solid that is soluble in organic solvents, and has a melting point of 101-103°C. It has a molecular formula of C7H5BrF4NO and a molecular weight of 249.99 g/mol. This compound has been used in a variety of research applications, including organic synthesis, drug discovery, and biochemistry.
Scientific Research Applications
4-Br-2-DFMO-5-TFMA has been used in a variety of scientific research applications. It has been used as a starting material in organic synthesis, as a reagent in drug discovery, and as a tool for studying biochemical and physiological processes. In addition, it has been used to study the structure and function of proteins and other biological molecules.
Mechanism of Action
The mechanism of action of 4-Br-2-DFMO-5-TFMA is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as those involved in the metabolism of drugs. It is also believed to have an effect on the structure and function of proteins, and may be involved in the regulation of certain cellular processes.
Biochemical and Physiological Effects
4-Br-2-DFMO-5-TFMA has been shown to have a number of biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation and pain, as well as to inhibit the growth of certain cancer cells. In addition, it has been shown to have an effect on the metabolism of drugs, and may be involved in the regulation of certain cellular processes.
Advantages and Limitations for Lab Experiments
The use of 4-Br-2-DFMO-5-TFMA in laboratory experiments has a number of advantages. It is a relatively stable compound, and can be easily synthesized using a variety of methods. In addition, it has a wide range of applications in organic synthesis, drug discovery, and biochemistry. However, it can be toxic at high concentrations, and should be handled with care.
Future Directions
There are a number of potential future directions for research involving 4-Br-2-DFMO-5-TFMA. These include further investigation into its mechanism of action, as well as its potential applications in drug discovery and biochemistry. In addition, further research into its effects on inflammation and pain, as well as its potential to inhibit the growth of certain cancer cells, could be beneficial. Finally, further research into its potential use in the regulation of certain cellular processes could also be beneficial.
properties
IUPAC Name |
4-bromo-2-(difluoromethoxy)-5-(trifluoromethyl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrF5NO/c9-4-2-6(16-7(10)11)5(15)1-3(4)8(12,13)14/h1-2,7H,15H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGYWZBMUSHGVTF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1N)OC(F)F)Br)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrF5NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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